Cas no 1519589-67-3 (2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one)

• Product Name: 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one
• CAS No: 1519589-67-3
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 5917458
• PubChem ID: 80146046
• Update Time: 2025-10-29

2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one
• 2-chloro-1-{4h,5h,6h-cyclopenta[b]thiophen-2-yl}ethan-1-one
• 1519589-67-3
• AKOS018707600
• EN300-1985504

• Inchi： 1S/C9H9ClOS/c10-5-7(11)9-4-6-2-1-3-8(6)12-9/h4H,1-3,5H2
• InChI Key： VUHDGUUEAMYMDA-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC2=C(CCC2)S1)=O

Computed Properties

• Exact Mass: 200.0062638g/mol
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one

2-Chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one (CAS No. 1519589-67-3): An Overview of Its Structure, Properties, and Applications

2-Chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one (CAS No. 1519589-67-3) is a novel compound that has garnered significant attention in the field of organic chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the class of cyclopentabthiophenes, which are known for their potential applications in organic electronics and photovoltaic devices.

The molecular structure of 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one is characterized by a cyclopentabthiophene core with a chloro-substituted ethanone group attached to the 2-position of the thiophene ring. The cyclopentabthiophene moiety is a conjugated system that exhibits strong electron-donating properties, while the chloro-substituent introduces a degree of electron-withdrawing character. This combination results in a molecule with a balanced electronic structure that can be fine-tuned for various applications.

Recent studies have shown that 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one possesses excellent thermal stability and solubility in common organic solvents. These properties make it an attractive candidate for use in solution-processable organic electronic devices. The compound's high thermal stability ensures that it can withstand the processing conditions required for device fabrication without degradation.

In terms of electronic properties, 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one has been found to exhibit a low bandgap and high charge carrier mobility. These characteristics are crucial for optimizing the performance of organic photovoltaic (OPV) cells and organic field-effect transistors (OFETs). The low bandgap allows for efficient absorption of visible light, while the high charge carrier mobility facilitates rapid charge transport within the device.

The synthesis of 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one typically involves multi-step reactions starting from readily available precursors. One common approach is to first synthesize the cyclopentabthiophene core through a series of coupling reactions, followed by the introduction of the chloro-substituted ethanone group via a suitable electrophilic substitution or addition reaction. The synthetic route can be optimized to achieve high yields and purity levels, making large-scale production feasible.

The potential applications of 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one are diverse and promising. In the field of organic electronics, it can be used as an active layer material in OPV cells to enhance power conversion efficiency. Additionally, its high charge carrier mobility makes it suitable for use in OFETs, where it can improve device performance by reducing resistance and increasing switching speed.

Beyond its use in electronic devices, 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one has also shown potential in other areas such as sensing and catalysis. Its unique electronic structure allows it to interact selectively with certain analytes, making it a candidate for developing sensitive and selective chemical sensors. Furthermore, the presence of the chloro-substituent can be exploited to design catalysts with enhanced activity and selectivity.

In conclusion, 2-chloro-1-{4H,5H,6H-cyclopentabthiophen-2-yl}ethan-1-one (CAS No. 1519589-67-3) is a versatile compound with a wide range of potential applications in organic electronics and beyond. Its unique combination of thermal stability, solubility, and electronic properties makes it an attractive material for further research and development. As ongoing studies continue to uncover new insights into its behavior and performance, this compound is poised to play a significant role in advancing the field of materials science.